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Compound of Interest

Compound Name: 2,2',5-Trimethoxybenzophenone

CAS No.: 32938-33-3

Cat. No.: B8675176

Get Quote

Executive Summary & Chemical Profile[1][2]
2,2',5-Trimethoxybenzophenone (CAS: 65517-27-3) is a tri-substituted diarylketone

characterized by its electron-rich aromatic rings and specific oxygenation pattern. Unlike

generic benzophenones used as photo-initiators, this molecule serves as a high-value "pre-

organized" synthon. Its ortho-ortho' methoxy substitution pattern pre-disposes the molecule for

intramolecular cyclization, making it an indispensable precursor for 9-xanthenyl derivatives.
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Property Specification

IUPAC Name
(2,5-dimethoxyphenyl)(2-

methoxyphenyl)methanone

Molecular Formula C₁₆H₁₆O₄

Molecular Weight 272.30 g/mol

Key Structural Feature
2,2'-Dimethoxy motif (Cyclization trigger); 5-

Methoxy motif (Functional handle)

Solubility Profile
Soluble in DCM, THF, Ethyl Acetate; Limited

solubility in water.[1]

Core Application: Synthesis of Xanthenylamide
(XAL) Peptide Handles[3]
The most authoritative application of 2,2',5-Trimethoxybenzophenone is its role as the

starting material for Fmoc-XAL (Xanthenylamide) handles. These linkers are critical in Solid-

Phase Peptide Synthesis (SPPS) for generating peptide amides.

The Mechanistic Pathway
The synthesis relies on the "unmasking" of the ortho-methoxy groups to trigger cyclization,

converting the flexible benzophenone into a rigid xanthone core.

Friedel-Crafts Assembly: The benzophenone is constructed via the acylation of 1,4-

dimethoxybenzene with o-anisoyl chloride.

Regioselective Cyclization: Under acidic conditions (or utilizing pyridine hydrochloride), the 2

and 2' methoxy groups undergo demethylation and dehydration to form the central pyran

ring.

Functional Differentiation: The remaining methoxy group (originally at the 5-position)

becomes the 2-position on the xanthone ring. This is crucial because it allows for subsequent

hydrolysis to a phenol, which serves as the attachment point for the linker arm (e.g., valeric

acid derivative).
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Protocol: Benzophenone to Xanthenyl Handle
Note: This protocol synthesizes the core xanthone scaffold.

Reagents: 2,2',5-Trimethoxybenzophenone, Pyridine Hydrochloride, Acetic Anhydride.

Demethylation/Cyclization: Charge a pressure vessel with 2,2',5-Trimethoxybenzophenone
(1.0 eq) and Pyridine Hydrochloride (10.0 eq).

Heating: Heat to 200–210°C for 4–6 hours. The harsh conditions drive the dual

demethylation and thermodynamic cyclization to 2-hydroxyxanthone.

Chemo-selectivity Note: While all methoxy groups are susceptible to cleavage, the

formation of the stable aromatic xanthone ring drives the reaction. The 5-OMe is cleaved

to an -OH, which is essential for the next step.

Workup: Quench the melt in ice-water/HCl. Filter the precipitate.[2][3]

Reduction (Activation): The resulting 2-hydroxyxanthone is reduced (using NaBH₄ or

Zn/NaOH) to 2-hydroxyxanthydrol, the direct precursor to the XAL linker.

Step 1: Assembly

Step 2: Cyclization & Activation

o-Anisoyl Chloride 2,2',5-Trimethoxybenzophenone

AlCl3, DCM
Friedel-Crafts

1,4-Dimethoxybenzene

2-Hydroxyxanthone

Pyridine HCl
200°C

(-2 Me, Cyclization)
Xanthydrol Intermediate

Reduction
(NaBH4)

Fmoc-XAL Handle

Fmoc-NH2
Coupling

Figure 1: Conversion of 2,2',5-Trimethoxybenzophenone to Peptide Synthesis Handles (XAL).

Click to download full resolution via product page

Module 2: Access to Bioactive Xanthone Scaffolds
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Beyond peptide chemistry, this benzophenone is a gateway to "privileged" xanthone structures

used in oncology and antimicrobial research. The 2,2',5-substitution pattern allows access to 2-

oxygenated xanthones, which are analogues of natural products like Lichexanthone or

Griseofulvin precursors.

Oxidative Cyclization Pathways
Researchers can utilize milder, oxidative conditions to affect cyclization without stripping all

alkyl groups, preserving the methoxy motif for structure-activity relationship (SAR) studies.

Method: Palladium-catalyzed intramolecular oxidative coupling.

Utility: Produces 2-methoxyxanthone directly, avoiding the harsh pyridine hydrochloride

conditions that yield the phenol. This retains lipophilicity, often required for cell-permeable

drug candidates.

Grignard & Organolithium Additions
The ketone carbonyl is highly deactivated by the electron-donating methoxy groups. However,

it remains susceptible to nucleophilic attack by potent organometallics, yielding

Triarylmethanols.

Application: Synthesis of trityl-like protecting groups or dye precursors.

Protocol Insight: Due to steric hindrance from the ortho-methoxy groups (positions 2 and 2'),

addition reactions require higher temperatures or activation of the carbonyl (e.g., with CeCl₃,

Luche conditions) to proceed in high yield.

Experimental Validation & Quality Control
To ensure the integrity of the 2,2',5-Trimethoxybenzophenone intermediate before committing

to expensive steps (like peptide synthesis), the following QC parameters must be met.

Analytical Standard Table
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Test Acceptance Criteria Methodological Note

HPLC Purity > 98.0%

Critical to avoid isomeric

impurities (e.g., 2,4,5-isomer)

which fail to cyclize correctly.

¹H NMR 3 distinct -OCH₃ singlets

δ ~3.6–3.8 ppm. Integration

3:3:3. Absence of -OH broad

peaks.

Melting Point 92–95°C
Sharp range indicates

crystalline purity.

Residual Solvent < 500 ppm
Check for residual Friedel-

Crafts solvents (DCM, CS₂).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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